Cas no 1086343-58-9 (Sodium Glycerophosphate Pentahydrate)

• Product Name: Sodium Glycerophosphate Pentahydrate
• CAS No: 1086343-58-9
• MF: C₃H₁₇Na₂O₁₁P
• MW: 306.113785505295
• CID: 5043375
• Update Time: 2025-05-23

Sodium Glycerophosphate Pentahydrate Chemical and Physical Properties

Names and Identifiers

• GLYCEROL, 2-(DIHYDROGEN PHOSPHATE), DISODIUM SALT, PENTAHYDRATE
• GLYCEROL-2-PHOSPHATE DISODIUM SALT PENTAHYDRATE
• GLYCEROPHOSPHATE DISODIUM SALT PENTAHYDRATE
• BETA-GLYCEROL PHOSPHATE DISODIUM SALT PENTAHYDRATE
• BETA-GLYCEROPHOSPHATE DISODIUM SALT 5 H2O
• BETA-GLYCEROPHOSPHATE DISODIUM SALT PENTAHYDRATE
• BETA-GLYCEROPHOSPHORIC ACID, DISODIUM SALT, 5-HYDRATE
• BETA-GP
• Sodium Glycerophosphate Pentahydrate

• Inchi： 1S/C3H9O6P.2Na.5H2O/c4-1-3(2-5)9-10(6,7)8;;;;;;;/h3-5H,1-2H2,(H2,6,7,8);;;5*1H2/q;2*+1;;;;;/p-2
• InChI Key： PEMUISUYOHQFQH-UHFFFAOYSA-L
• SMILES： O(P([O-])([O-])=O)C(CO)CO.O.O.O.O.O.[Na+].[Na+]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphates

Additional information on Sodium Glycerophosphate Pentahydrate

Sodium Glycerophosphate Pentahydrate: A Comprehensive Overview

Sodium Glycerophosphate Pentahydrate, also known as Sodium Glycerophosphate or Glycerol Monophosphate Sodium Salt, is a versatile compound with the CAS number 1086343-58-9. This compound has gained significant attention in various industries due to its unique properties and wide-ranging applications. In this article, we will delve into its chemical structure, physical properties, applications, and the latest research findings to provide a comprehensive understanding of this intriguing compound.

Sodium Glycerophosphate Pentahydrate is a hydrated sodium salt derived from glycerol phosphate. Its molecular formula is C3H8O4P·5H2O, which indicates the presence of five water molecules in its structure. This compound is commonly used in pharmaceuticals, food additives, and cosmetics due to its ability to act as a humectant and stabilizer. Recent studies have highlighted its potential in enhancing skin hydration and reducing oxidative stress, making it a valuable ingredient in skincare products.

The synthesis of Sodium Glycerophosphate Pentahydrate involves the phosphorylation of glycerol, followed by neutralization with sodium hydroxide. This process ensures the formation of a stable sodium salt that is highly soluble in water. Its solubility makes it ideal for use in aqueous formulations, where it can effectively dissolve and release its active components. Researchers have also explored the use of this compound in drug delivery systems, where it has shown promise as a carrier for poorly water-soluble drugs.

In terms of physical properties, Sodium Glycerophosphate Pentahydrate appears as a white crystalline powder with a slightly sweet taste. It has a melting point of approximately 230°C and is stable under normal storage conditions. The compound's ability to form stable complexes with metal ions has led to its application in chelation therapy, where it helps remove excess heavy metals from the body. Recent advancements in this area have focused on optimizing the chelation efficiency of this compound for better therapeutic outcomes.

The applications of Sodium Glycerophosphate Pentahydrate are vast and varied. In the food industry, it is used as an emulsifier and stabilizer to improve the texture and shelf life of processed foods. In pharmaceuticals, it serves as an excipient in tablets and capsules, aiding in drug dissolution and absorption. Additionally, its role as a buffering agent makes it valuable in personal care products, where it helps maintain the pH balance of formulations.

Recent research has shed light on the potential health benefits of Sodium Glycerophosphate Pentahydrate. Studies have shown that it may play a role in improving bone health by enhancing calcium absorption. This finding has opened new avenues for its use in dietary supplements targeting bone density maintenance. Furthermore, its antioxidant properties have been explored for their potential in mitigating oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

In conclusion, Sodium Glycerophosphate Pentahydrate is a multifaceted compound with applications across various industries. Its unique chemical properties and versatility make it an essential ingredient in pharmaceuticals, food additives, and cosmetics. As research continues to uncover new benefits and applications, this compound is poised to play an even more significant role in modern science and technology.